Cas no 1508660-43-2 (1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole)

• Product Name: 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole
• CAS No: 1508660-43-2
• MF: C₅H₅F₂IN₂
• MW: 258.007879972458
• CID: 5219525
• Update Time: 2025-10-28

1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole
• 1H-Pyrazole, 1-(2,2-difluoroethyl)-3-iodo-

• Inchi： 1S/C5H5F2IN2/c6-4(7)3-10-2-1-5(8)9-10/h1-2,4H,3H2
• InChI Key： PGZMYAKTNHSYRJ-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C=CC(I)=N1

Additional information on 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole

Introduction to 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole (CAS No. 1508660-43-2)

1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole (CAS No. 1508660-43-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of the 2,2-difluoroethyl and iodo substituents imparts distinct chemical and biological properties, making it a valuable candidate for various research endeavors.

The chemical structure of 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole is characterized by a five-membered heterocyclic ring with two nitrogen atoms. The difluoroethyl group introduces fluorine atoms, which are known for their ability to modulate the electronic properties of molecules and enhance their metabolic stability. The iodo substituent, on the other hand, provides a heavy atom effect that can influence the compound's reactivity and binding affinity to biological targets.

In recent years, the development of new drugs has increasingly focused on optimizing pharmacokinetic properties and reducing side effects. The unique combination of functional groups in 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole makes it an attractive candidate for such optimization efforts. Research has shown that this compound exhibits promising activity in several areas, including anti-inflammatory, antiviral, and anticancer applications.

Anti-inflammatory Activity: Studies have demonstrated that 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole possesses significant anti-inflammatory properties. In vitro experiments using human cell lines have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Antiviral Activity: Another area of interest is the antiviral activity of 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole. Research has indicated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral protein synthesis or assembly processes. This makes it a promising lead compound for the development of new antiviral drugs.

Ancicancer Activity: The anticancer potential of 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole has also been explored. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. Specifically, it has been found to be effective against breast cancer, lung cancer, and colorectal cancer cells. The exact mechanism by which it exerts its anticancer effects is still under investigation but may involve modulation of cell signaling pathways such as PI3K/Akt and MAPK.

Beyond its direct biological activities, 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole also serves as a valuable building block in organic synthesis. Its reactivity and functional group compatibility make it useful for the preparation of more complex molecules with tailored properties. For example, it can be used in cross-coupling reactions to introduce aryl or alkyl groups at the iodo position, thereby expanding its chemical diversity.

In conclusion, 1-(2,2-difluoroethyl)-3-iodo-1H-pyrazole (CAS No. 1508660-43-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a solid foundation for further exploration and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into its properties and applications will emerge, further solidifying its importance in the scientific community.